Cas no 1274901-69-7 (1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol)

• Product Name: 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol
• CAS No: 1274901-69-7
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 5046100
• Update Time: 2025-05-20

1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(2-phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol
• 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol

• Inchi： 1S/C13H14N2OS/c16-12-7-15(8-12)6-11-9-17-13(14-11)10-4-2-1-3-5-10/h1-5,9,12,16H,6-8H2
• InChI Key： ZUJUHPVBJVLQHY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)CN1CC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol

Professional Introduction to Compound with CAS No. 1274901-69-7 and Product Name: 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol

The compound identified by the CAS number 1274901-69-7 and the product name 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole moiety and an azetidine ring system suggests unique biochemical interactions that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The thiazole ring, known for its presence in numerous bioactive natural products and pharmaceuticals, plays a crucial role in modulating various biological pathways. Specifically, derivatives of thiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenyl group into the 2-position of the thiazole ring in this compound enhances its structural complexity and may contribute to improved binding affinity to biological targets.

The azetidine ring system in the compound adds another layer of functional diversity. Azetidine derivatives are known for their ability to interact with enzymes and receptors in unique ways, often leading to potent pharmacological effects. The N-methyl substitution at the 3-position of the azetidine ring further modulates the electronic properties of the molecule, potentially influencing its reactivity and biological activity. This combination of structural features makes 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol a fascinating subject for further exploration.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The structural complexity of this compound suggests that it may exhibit properties not observed in simpler molecules. For instance, the presence of both aromatic and heterocyclic systems could lead to enhanced solubility and bioavailability, critical factors for successful drug candidates. Additionally, the potential for stereochemical isomerism in the azetidine ring system opens up avenues for exploring enantioselective synthesis and activity.

From a synthetic chemistry perspective, the preparation of 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol involves multi-step organic transformations that showcase modern synthetic methodologies. The synthesis likely begins with the formation of the thiazole core, followed by functionalization at the 4-position with an azetidine moiety. The introduction of the phenyl group at the 2-position of the thiazole ring would require precise control over reaction conditions to avoid unwanted side products. Advances in catalytic techniques and asymmetric synthesis have made such transformations more efficient and scalable, facilitating the production of complex molecules like this one.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary data suggest that it may exhibit inhibitory activity against specific enzymes or receptors relevant to human health conditions. For example, derivatives of thiazole have shown promise in inhibiting kinases involved in cancer progression, while azetidine-based compounds have been explored for their effects on neurotransmitter systems. Further characterization through high-throughput screening and structure-activity relationship studies will be essential to elucidate its full pharmacological profile.

In conclusion, 1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol (CAS No. 1274901-69-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect further advancements that will benefit human health and well-being.